Cas no 1303-58-8 (Gold(III) oxide)

Gold oxide(auric oxide)
,Inorganic compound,Chemical formulaAu2O3.Is the most stable oxide of gold,Brown or brown black powder at room temperature,Soluble in hydrochloric acid and sodium cyanide solution,Insoluble in water,Pungent smell.Sensitive to light,See light graduallydecomposition.

Gold(III) oxide structure

Product Name:Gold(III) oxide

CAS No:1303-58-8

Molecular Formula:Au₂O₃

Molecular Weight:441.9322

MDL:MFCD00014173

CID:41161

PubChem ID:24860215

Gold(III) oxide Properties

Names and Identifiers

- Gold(III) oxide
- Gold oxide
- Gold(III) oxide hydrate
- digold trioxide
- GoldoxideorangebrownpowderGoldgehalt
- Auric oxide
- gold(3+),oxygen(2-)
- gold(3+)
- Gold trioxide
- Auric trioxide
- Auric hydroxide
- GOLD SESQUIOXIDE
- goldoxide(au2o3)
- EINECS 215-122-1
- gold(3+);oxygen(2-)
- 1303-58-8
- gold sesquioxide
- DDYSHSNGZNCTKB-UHFFFAOYSA-N
- Gold(III)oxide
- Gold oxide (Au2O3)
- auric oxide
- UNII-LW5Y686RUP
- MFCD00014173
- LW5Y686RUP
- GOLD TRIOXIDE [MI]
- BAA30358
- Q415247
- +Expand
- MDL： MFCD00014173
- InChIKey： DDYSHSNGZNCTKB-UHFFFAOYSA-N
- Inchi： 1S/2Au.3O/q2*+3;3*-2
- SMILES： [Au+3].[Au+3].[O-2].[O-2].[O-2]

Computed Properties

Exact Mass: 441.91800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 441.917848
Heavy Atom Count: 5
Complexity: 0
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 5
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 3

Experimental Properties

LogP: -0.31100
PSA: 43.37000
Merck: 14,4524
Water Partition Coefficient: Insoluble in water. Soluble in HCl, HNO₃ and in NaCN solution.
Boiling Point: No data available
Melting Point: 150°C
Flash Point: °C
Color/Form: Black or dark brown powder, odourless
Solubility: Insoluble in water
Sensitiveness: Sensitive to light
Density: 7.4830

Gold(III) oxide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000UQH-100mg	Gold oxide (Au2O3)	1303-58-8	99.99% Au 88.6% min	100mg	$41.00
A2B Chem LLC	AA39033-100mg	Gold oxide (Au2O3)	1303-58-8	99.99% Au 88.6% min	100mg	$38.00	2024-04-20
Aaron	AR000UYT-100mg	Gold oxide (Au2O3)	1303-58-8	98%	100mg	$24.00
abcr	AB202885-250 mg	Gold(III) oxide, Premion®; 99.99% (metals basis), Au 88.6%	1303-58-8		250MG	€86.20	2021-09-16
Ambeed	A749554-100mg	Gold(III) oxide	1303-58-8	99.99% Au 88.6% min	100mg	$51.0	2024-05-30
City Chemical	G206-5GM	Gold Oxide	1303-58-8	99.90%	5gm	$1498.83	2023-09-19
Cooke Chemical	A0700012-250mg	Auric oxide hydrate	1303-58-8	Au≥82%	250mg	RMB 639.20	2023-09-07
eNovation Chemicals LLC	Y1234334-1g	Gold oxide (Au2O3)	1303-58-8	98%	1g	$175	2024-06-08
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	12161-1g	Gold(III) oxide, Premion?, 99.99% (metals basis), Au 88.6% min	1303-58-8	Au 88.6%	1g	￥4141.00	2023-04-13
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA02807-500mg	Gold(III) oxide	1303-58-8	-	500mg	¥1378.0	2024-07-19

Gold(III) oxide Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1303-58-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Amadis Chemical Company Limited

(CAS:1303-58-8)Gold(III) oxide

Purity:99%

Quantity:5g

Price($):468.0